Cas no 21749-63-3 (Benzenethiol, 2-(methylamino)-)

• Product Name: Benzenethiol, 2-(methylamino)-
• CAS No: 21749-63-3
• MF: C₇H₉NS
• MW: 139.218060255051
• CID: 1403981
• PubChem ID: 452161
• Update Time: 2025-04-20

Benzenethiol, 2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-(methylamino)-
• 2-(methylamino)benzenethiol
• DTXSID70332345
• 2-(methylamino)-thiophenol
• SCHEMBL487166
• IZGADWSEDZVYHD-UHFFFAOYSA-N
• 21749-63-3
• AKOS000282639
• N-methyl-o-aminothiophenol

• Inchi： 1S/C7H9NS/c1-8-6-4-2-3-5-7(6)9/h2-5,8-9H,1H3
• InChI Key： IZGADWSEDZVYHD-UHFFFAOYSA-N
• SMILES： CNC1C(S)=CC=CC=1

Computed Properties

• Exact Mass: 139.04567
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols